This article is a review of literature and patent research on the processing of lead-containing slags and their impact on life. This problem is characteristic of many countries in which industrial metallurgy is directly or indirectly present. The results of the data search allows to systematize the information available today and will undoubtedly be useful for those who deal with the problems of processing lead-containing slags. In addition, data on the influence of lead and lead-containing compounds on human life and its environment are presented.

Photocatalysis by utilizing semiconductors for the removal of toxic pollutants has gained tremendous interest for remediation purposes. The organic pollutants usually include; pesticides, dyes and other phenolic compounds. An imperative restraint associated with the photocatalytic effectiveness of the catalyst is the rapid recombination of the light generated electrons and holes. The particle agglomeration and electron-hole recombination hinders the rate of pollutant removal. For decades, researchers have used metal-sulfides efficiently for photocatalytic dye degradation. The recent use of hybrid nanomaterials with the combination of graphene derivatives such as graphene oxide and reduced graphene oxide (GO/rGO)-metal sulfide has gained interest. These composites have displayed an impressive upsurge in the photocatalytic activity of materials. The current review describes the various researches on dye photodegradation by employing (GO/rGO)-metal sulfide, exhibiting a boosted potential for photocatalytic dye degradation. A comprehensive study on (CuS, ZnS and CdS)–GO/rGO hybrid composites have been discussed in detail for effective photocatalytic dye degradation in this review. Astonishingly improved dye degradation rates were observed in all these studies employing such hybrid composites. The several studies described in the review highlighted the varying degradation rates based on diverse research parameters and efficacy of graphene derivatives for enhancement of photocatalytic activity.

Polyimide membranes and network hybrid membranes exhibit high permeability despite good thermal and chemical stability, and high selectivity in gas mixture separation. In this study, the effect of nanoparticle distribution on the network polymer network, and changes in permeability, selectivity, and structure of the composite lattice membrane are investigated. According to the obtained permeability results, this increase in permeability was due to the increase of polymer network free volume and the formation of cavities in the nanoparticle-polymer interface. The significant results were that the permeability growth of gases with larger molecular size such as methane and nitrogen was higher than other gases. A comparison of the permeability growth of gases with the increasing volume fraction of nanoparticles confirms the dominance of the molecular sieve mechanism and the type of membrane transport mechanism change over polyimide and network Hybrid.

Organometallic complexes of neodymium have unique coordinating ability to form both micro and macromolecules as well as metal-based polymers. These complexes have been reported in different fields and play a tremendous role in luminescence, catalytic, biological and magnetic applications. So, the current study will comprise all possible routes for the synthesis of organometallic complexes of neodymium. Neodymium complexes have been synthesized of single, double, triple and tetra linkages with H, C, N, O as well as S, B, and X. The detailed synthetic routes have been classified into four categories but in brief, neodymium forms complexes by reacting metal chloride, nitrate or oxide (hydrated or dehydrated) as precursor along with appropriate ligand. Most applied solvents for neodymium complexes were Toluene and THF. These complexes required a range of temperature based on the nature of complexes as well as linkages. The authors have surveyed the research work published through 2011–2020 and provide a comprehensive overview to understand the synthetic routes of organometallic complexes of neodymium.

This review summarizes the synthetic aspects, the structural and crystal chemical peculiarities as well as the physical properties of the members of the CeCr2Al20 type family. Most of the known compounds were investigated in great detail with respect to their properties since the plethora of elemental combinations is an interesting playground for structure property investigations.

In the recent past the molecular engineering of coordination metal complexes has attracted new interest in the field of nonlinear optics (NLO), which find their applications in optoelectronics and optical data storage technology it is the transition metal along with the organic moieties that induce the control over the optical nonlinearity these properties of the materials not only enhance the intensity but also have a drastic effect on the polarization of incident laser light. This is an important criterion for all-optical switching applications. Coordination metal complexes are a very good target to aim at because of their robustness, physical and chemical stability, and other variable degrees that lead to an increment in NLO responses, most importantly all these properties can be either manipulated or tailored or tunable according to the requirement. Apart from the metal center, these molecules acting as legend must be chromophoric with donor-acceptor nature. In these molecules, the NLO response is intrinsically based on the ‘push-pull’ mechanism of the electrons. Obviously to these molecules, when a metal is in contact, the electronic push-pull mechanism alters rendering the molecule non-symmetric. This review article mainly concentrates on small mononuclear metal complexes for NLO application.

Homoleptic cyanide compounds exist of almost all main group elements. While the alkali metals and alkaline earth metals form cyanide salts, the cyanides of the lighter main group elements occur mainly as covalent compounds. This review gives an overview of the status quo of main group element cyanides and cyanido complexes. Information about syntheses are included as well as applications, special substance properties, bond lengths, spectroscopic characteristics and computations. Cyanide chemistry is presented mainly from the field of inorganic chemistry, but aspects of chemical biology and astrophysics are also discussed in relation to cyano compounds.

Ruthenium complexes are considered as the most favorable alternatives to traditional platinum-based cancer drugs owing to their acceptable toxicity level, selectivity, variant oxidation states and ability to treat platinum-resistant cancer cells. They have similar ligand exchange kinetics as platinum drugs but can be tailored according to our desire by ligands influence. In the current study, we illustrate the in-vitro anticancer profile of some ruthenium complexes (2016–2021) against human hepatocellular carcinoma (HepG2). The anticancer activity of ruthenium complexes is determined by comparing their IC50 values with one another and positive controls. Fortunately, some ruthenium complexes including 3, 4, 6, 14, 15, 20, 42, and 48 exhibit surpassed in-vitro anticancer profile than that of positive controls promising as potential candidates against liver cancer. We also explored the structure-activity relationship (SAR) which is a key factor in the rational designing and synthesis of new ruthenium drugs. It covers the factors affecting anticancer activity including lipophilicity, planarity, area and bulkiness, the steric influence of different ligands, and electronic effects induced by ligands, stability, aqueous solubility and bioavailability to the target sites. The data reported here will provide strong support in the plausible design and synthesis of ruthenium anticancer drugs in the upcoming days.

Heterogeneous photocatalysts was a promising material for removing organic pollutants. Titanium dioxide (TiO 2 ) was a suitable photocatalyst for its cost efficiency and high stability to reduce various pollutants. Enhancing TiO 2 photocatalyst performance by doping with changed metals or non-metal ions and organic compounds have been reviewed. These methods could enhance photoelectrochemical activity via: (i) by a donor of electrons via electron-donor agents that would produce particular defects in TiO 2 structure and capture transporters of charge; (ii) by reducing recombination rate of the charge transporters and increasing degradation of pollutants. This study investigates the modification approaches of TiO 2 that comprise methods for overcoming the essential TiO 2 restrictions and enhancing the photocatalytic degradation of organic pollutants. Consequently, it emphasized on the current progress of modified-TiO 2 used for different pollutants in ambient conditions. Amendment techniques, such as inorganic and organic parts as doping, are studied. The reported experimental results obtained with the photocatalytic oxidation process for degrading organic pollutants were also collected and assessed.

This review summarises the experimental and structural knowledge on polycyclic phosphanes, with a focus on bicyclic and tricyclic phosphanes, as they have not only been the most studied in the last 25 years, but also show the greatest diversity in terms of constitutional isomerism and structural motifs. Moreover, only polycyclic phosphanes that have p-block substituents at all free valences are discussed.